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Compound of Interest

Compound Name: Fenamidone

Cat. No.: B155076

Fenamidone: A Technical Guide for Researchers

CAS Number: 161326-34-7[1]
Molecular Formula: C17H17N3OS[1]

This technical guide provides an in-depth overview of fenamidone, a fungicide belonging to
the imidazolinone chemical class. It is intended for researchers, scientists, and drug
development professionals, offering detailed information on its mechanism of action,
experimental protocols, and key data points.

Core Physicochemical and Fungicidal Data

The following table summarizes key quantitative data for fenamidone, providing a quick
reference for its chemical properties and efficacy against a key oomycete pathogen.
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Parameter Value Reference
CAS Number 161326-34-7 [1]
Molecular Formula C17H17N30S [1]

Molar Mass 311.40 g/mol

Melting Point 137 °C

) Statistically higher than 6_A1l
ECso against Phytophthora o )
) genotype, but in line with [2]
infestans _ o .
previous sensitivity testing.

Mechanism of Action: Inhibition of Mitochondrial
Respiration

Fenamidone's primary mode of action is the inhibition of the mitochondrial electron transport
chain (ETC) at Complex lll, also known as the cytochrome bci complex. It is classified as a
Quinone outside Inhibitor (Qol), binding to the Qo site of cytochrome b. This binding blocks the
transfer of electrons from ubiquinol to cytochrome c, a critical step in the generation of the
proton gradient across the inner mitochondrial membrane.

The disruption of the ETC leads to two major downstream cellular effects:

« Inhibition of ATP Synthesis: The blockage of electron flow prevents the pumping of protons
across the inner mitochondrial membrane, dissipating the membrane potential and thereby
inhibiting the production of ATP by ATP synthase. This energy deficit severely impacts
essential cellular processes.

 Increased Production of Reactive Oxygen Species (ROS): The interruption of the electron
flow at Complex Il can lead to the premature leakage of electrons to molecular oxygen,
resulting in the formation of superoxide radicals and other reactive oxygen species. This can
induce oxidative stress and damage to cellular components.
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Caption: Fenamidone inhibits Complex Il of the mitochondrial ETC.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of
fenamidone.

In Vitro Fungicide Efficacy Assay against Oomycetes

This protocol is adapted from established methods for testing the sensitivity of oomycetes to
fungicides using a mycelial growth inhibition assay.

a. Materials:

o Oomycete culture (e.g., Phytophthora infestans)

e Appropriate culture medium (e.g., Rye A agar)

e Fenamidone stock solution (in a suitable solvent like DMSO)
o Sterile petri dishes (90 mm)

 Sterile cork borer (5 mm diameter)

* Incubator

b. Procedure:
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Prepare the culture medium and autoclave. Allow it to cool to 45-50°C.

Add the appropriate volume of fenamidone stock solution to the molten agar to achieve the
desired final concentrations. Also, prepare control plates with the solvent alone.

Pour the amended and control agar into sterile petri dishes and allow them to solidify.

Using a sterile cork borer, take mycelial plugs from the actively growing edge of a fresh
oomycete culture.

Place one mycelial plug in the center of each petri dish.
Incubate the plates at the optimal temperature for the specific oomycete in the dark.

Measure the colony diameter at regular intervals until the mycelium on the control plate
reaches the edge of the dish.

Calculate the percentage of growth inhibition for each fenamidone concentration compared
to the control.

Determine the ECso value by plotting the percentage of inhibition against the logarithm of the
fenamidone concentration.
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Caption: Workflow for in vitro fungicide efficacy testing.
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Mitochondrial Complex Ill Activity Assay

This protocol outlines a spectrophotometric method to measure the activity of Complex Il and

its inhibition by fenamidone.

a. Materials:

Isolated mitochondria from the target organism

Assay Buffer (e.g., 50 mM potassium phosphate, pH 7.4, 1 mM EDTA)
Cytochrome c (from bovine heart)

Decylubiquinol (as substrate)

Fenamidone stock solution (in DMSO)

Spectrophotometer

. Procedure:

Prepare a reaction mixture containing Assay Buffer and cytochrome c.

Add a known amount of the isolated mitochondrial suspension to the reaction mixture in a
cuvette.

To test for inhibition, add varying concentrations of fenamidone to the reaction mixture and
pre-incubate for a few minutes.

Initiate the reaction by adding the substrate, decylubiquinol.

Immediately monitor the increase in absorbance at 550 nm, which corresponds to the
reduction of cytochrome c.

The rate of cytochrome c reduction is proportional to the activity of mitochondrial Complex lIl.

Calculate the percentage of inhibition for each fenamidone concentration.
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o Determine the ICso value by plotting the percentage of inhibition against the logarithm of the
fenamidone concentration.

Prepare reaction mixture with
Assay Buffer and Cytochrome c

Add isolated mitochondria

Add varying concentrations
of Fenamidone

Initiate reaction with
Decylubiquinol

Calculate Complex III activity
and inhibition

Determine ICso value
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Caption: Workflow for Mitochondrial Complex 11l Activity Assay.

Downstream Cellular Effects of Complex lli
Inhibition
The inhibition of mitochondrial Complex Il by fenamidone initiates a cascade of downstream

cellular events that contribute to its fungicidal activity. A logical representation of these events is
depicted below.
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Caption: Downstream effects of fenamidone-induced Complex Il inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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